Cas no 93289-36-2 (Butanedioic acid, [[bis(2-hydroxyethyl)amino]methyl]-)

• Product Name: Butanedioic acid, [[bis(2-hydroxyethyl)amino]methyl]-
• CAS No: 93289-36-2
• MF: C₉H₁₇NO₆
• MW: 235.23438334465
• CID: 735693
• PubChem ID: 71329788
• Update Time: 2025-04-19

Butanedioic acid, [[bis(2-hydroxyethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, [[bis(2-hydroxyethyl)amino]methyl]-
• 2-[[bis(2-hydroxyethyl)amino]methyl]butanedioic acid
• DTXSID20758571
• 2-{[Bis(2-hydroxyethyl)amino]methyl}butanedioic acid
• SCHEMBL8995132
• 93289-36-2

• Inchi： 1S/C9H17NO6/c11-3-1-10(2-4-12)6-7(9(15)16)5-8(13)14/h7,11-12H,1-6H2,(H,13,14)(H,15,16)
• InChI Key： CPANHLIITJEXGQ-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)CN(CCO)CCO)=O

Computed Properties

• Exact Mass: 235.10558726g/mol
• Monoisotopic Mass: 235.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 118Ų